9-Methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine
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Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “9-Methyl-6,7,8,9-tetrahydro-5H-benzo7annulen-6-amine”, there are related compounds that have been synthesized. For example, “2-amino-4- (3,4,5-trimethoxyphenyl)-6,7,8,9-tetrahydro-5 H -benzo annulene-1,3-dicarbonitrile” has been synthesized . Additionally, tertiary amines of structural types similar to this compound have been synthesized and evaluated for mast cell stabilizing activity .Scientific Research Applications
Synthesis and Chemical Properties
Studies have delved into synthetic strategies towards various analogs and derivatives of related compounds, highlighting their chemical properties and potential applications. For instance, research on synthetic studies directed towards Agelasine analogs emphasizes the synthesis and tautomerism of compounds related to 9-Methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine, detailing their alkylation reactions and tautomer identification via NMR methods (H. Roggen & L. Gundersen, 2008). This highlights the compound's utility in synthesizing structurally complex molecules.
Pharmacological Potential
The pharmacological exploration of derivatives like benzo[7]annulen-7-amines has shown promising results in targeting specific receptors. For example, Pyridine bioisosteres of potent GluN2B subunit-containing NMDA receptor antagonists with a benzo[7]annulene scaffold have been developed, indicating the scaffold's significance in designing receptor-specific drugs (Robert Zscherp et al., 2018). This suggests potential applications in neurological disorder treatments.
Material Science Applications
In material science, the unique structural features of this compound derivatives may contribute to developing new materials with specific electronic or optical properties. For instance, the study on tertiary amine photobase generators investigates compounds with potential applications in photolithography, demonstrating the versatility of these derivatives in material science applications (Kathryn H. Jensen and J. E. Hanson, 2002).
Organic Chemistry and Catalysis
The compound and its derivatives have been utilized in organic synthesis and catalysis. Research on redox-annulations of cyclic amines showcases the application of similar structures in facilitating complex chemical reactions, which is crucial for synthesizing novel organic compounds (Zhengbo Zhu et al., 2018).
Properties
IUPAC Name |
9-methyl-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N/c1-9-6-7-11(13)8-10-4-2-3-5-12(9)10/h2-5,9,11H,6-8,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RSPMSUKGMDPSPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC2=CC=CC=C12)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.